Cas no 1248236-11-4 (2-Methanesulfonylmethyl-pyrimidin-4-ylamine)

• Product Name: 2-Methanesulfonylmethyl-pyrimidin-4-ylamine
• CAS No: 1248236-11-4
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD16766566
• CID: 2182310
• PubChem ID: 53350315
• Update Time: 2025-06-13

2-Methanesulfonylmethyl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methanesulfonylmethyl-pyrimidin-4-ylamine
• AKOS011761084
• DB-261252
• CS-0340956
• 2-(methylsulfonylmethyl)pyrimidin-4-amine
• MFCD16766566
• SB32187
• 2-(methanesulfonylmethyl)pyrimidin-4-amine
• 2-((Methylsulfonyl)methyl)pyrimidin-4-amine
• 1248236-11-4

• MDL： MFCD16766566
• Inchi： 1S/C6H9N3O2S/c1-12(10,11)4-6-8-3-2-5(7)9-6/h2-3H,4H2,1H3,(H2,7,8,9)
• InChI Key： REDGMYDLHUAHJG-UHFFFAOYSA-N
• SMILES： S(C)(CC1N=CC=C(N)N=1)(=O)=O

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Methanesulfonylmethyl-pyrimidin-4-ylamine

Comprehensive Overview of 2-Methanesulfonylmethyl-pyrimidin-4-ylamine (CAS 1248236-11-4): Properties, Applications, and Research Insights

2-Methanesulfonylmethyl-pyrimidin-4-ylamine (CAS 1248236-11-4) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a methanesulfonylmethyl group attached to a pyrimidin-4-ylamine core, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in kinase inhibition and heterocyclic scaffold development.

The molecular structure of CAS 1248236-11-4 combines a sulfone functional group with an aminopyrimidine moiety, creating distinct electronic properties that influence its binding affinity in biological systems. Recent studies highlight its role in modulating protein-protein interactions, with particular interest in its hydrogen-bonding capacity and molecular recognition properties. These characteristics align with current trends in fragment-based drug design (FBDD) and targeted therapeutics, addressing frequent search queries about "small molecule modulators" and "selective kinase inhibitors."

From a synthetic perspective, 2-Methanesulfonylmethyl-pyrimidin-4-ylamine serves as a key building block for N-heterocyclic compounds, a topic frequently searched in academic databases. Its methanesulfonyl group acts as both a protective moiety and a potential leaving group, enabling diverse transformations under mild conditions. This aligns with industry demands for atom-economical synthesis and green chemistry approaches, addressing environmental concerns in chemical manufacturing.

Analytical characterization of CAS 1248236-11-4 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, reflecting the compound's stability profile and purity requirements. The pharmaceutical industry shows growing interest in its salt formation capabilities and polymorph screening behavior—topics frequently appearing in patent literature and formulation science discussions. These aspects respond to common search trends about "API characterization" and "solid-state chemistry."

Emerging applications of this compound extend to material science, where its conjugated system demonstrates potential in organic electronic materials. The pyrimidine-sulfone hybrid structure shows interesting charge transport properties, coinciding with research interests in "organic semiconductors" and "molecular electronics." Such interdisciplinary relevance enhances the compound's commercial value beyond traditional medicinal chemistry applications.

Quality control protocols for 2-Methanesulfonylmethyl-pyrimidin-4-ylamine emphasize strict control of genotoxic impurities and residual solvents, addressing regulatory concerns in pharmaceutical manufacturing. Recent publications discuss its stability under various pH conditions and photolytic stress, providing answers to frequently searched questions about "compound degradation pathways" and "ICH stability guidelines." These studies support proper storage recommendations and handling procedures for research use.

The intellectual property landscape surrounding CAS 1248236-11-4 reveals numerous patents describing its incorporation into biologically active compounds, particularly in oncology and inflammation research. This reflects current pharmaceutical industry priorities and responds to search trends about "novel cancer targets" and "immune modulators." The compound's structure-activity relationship (SAR) studies continue to generate scientific interest, with computational chemistry approaches predicting new derivative activities.

From a market perspective, 1248236-11-4 represents a growing segment of high-value intermediates in fine chemical supply chains. Suppliers emphasize its GMP-grade availability and custom synthesis options, addressing frequent inquiries about "scale-up challenges" and "process optimization" in small molecule production. The compound's commercial significance is further evidenced by its inclusion in several screening libraries for drug discovery programs worldwide.